6-hydroxy-4-methyl-1-benzofuran-3(2H)-one
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Overview
Description
6-hydroxy-4-methyl-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C9H8O3 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Synthesis and Oxidation Mechanisms
- Electrochemical Study : The electrochemical oxidation of certain acids in the presence of nucleophiles such as 4-hydroxy-1-methyl-2(1H)-quinolone leads to the formation of benzofuran derivatives. This study contributes to understanding the electrochemical synthesis and oxidation mechanisms of related compounds (Moghaddam et al., 2006).
Antitumor and Antimicrobial Applications
- Marine Fungal Derivatives : New compounds derived from marine endophytic fungi show moderate antitumor and antimicrobial activities. This includes derivatives of benzofuran, highlighting their potential in therapeutic applications (Xia et al., 2011).
Antiproliferative Activity
- Neolignans from Traditional Medicine : Certain neolignans isolated from traditional Chinese medicine show significant antiproliferative activity on human cancer cell lines. This includes benzofuran derivatives which indicate potential as cancer therapeutics (Ma et al., 2017).
Synthesis of Novel Derivatives
- Synthesis and Rearrangement : Research on the synthesis of tetrahydrofurobenzofurans and related compounds from benzofuran derivatives has shown potential in creating new chemical entities with various applications (Luo et al., 2005).
Receptor-Binding Studies
- Estrogen Receptor Affinity : The study of new benzofurans from Onobrychis ebenoides revealed their affinity for the estrogen receptor, which could have implications in hormone-related therapies (Halabalaki et al., 2000).
Acetylcholinesterase Inhibitory Activity
- Enzyme Inhibition : Specific carbamates of phenols derived from benzofuran have shown notable inhibitory activities against human acetylcholinesterase, suggesting their use in treating diseases like Alzheimer's (Luo et al., 2005).
Antitumor Agent Development
- Tubulin Polymerization Inhibition : Dihydrobenzofuran lignans, which are structurally related, have been studied for their potential as antitumor agents. They inhibit tubulin polymerization, indicating a new pathway for cancer treatment development (Pieters et al., 1999).
Safety and Hazards
Properties
IUPAC Name |
6-hydroxy-4-methyl-1-benzofuran-3-one |
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InChI |
InChI=1S/C9H8O3/c1-5-2-6(10)3-8-9(5)7(11)4-12-8/h2-3,10H,4H2,1H3 |
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InChI Key |
JANZWCJQQFVOPT-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=CC(=CC2=C1C(=O)CO2)O |
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Molecular Formula |
C9H8O3 |
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Source | PubChem | |
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DSSTOX Substance ID |
DTXSID10429061 |
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Record name | 6-hydroxy-4-methyl-1-benzofuran-3(2H)-one | |
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Molecular Weight |
164.16 g/mol |
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CAS No. |
21861-32-5 |
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Record name | 6-hydroxy-4-methyl-1-benzofuran-3(2H)-one | |
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Record name | 6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one | |
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